molecular formula C12H21N3O3 B1441424 Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate CAS No. 561314-42-9

Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate

Cat. No. B1441424
CAS RN: 561314-42-9
M. Wt: 255.31 g/mol
InChI Key: NMMISVGLPIEMJB-UHFFFAOYSA-N
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Description

Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate is a chemical compound with the molecular formula C12H21N3O3 . It has a molecular weight of 255.31 . The compound is typically stored at room temperature and is available in a powder form .


Molecular Structure Analysis

The InChI code for Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate is 1S/C12H21N3O3/c1-11(2,3)18-10(17)15-6-4-12(5-7-15)8-9(16)13-14-12/h14H,4-8H2,1-3H3, (H,13,16) .


Physical And Chemical Properties Analysis

Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate is a solid substance that is stored at room temperature . It has a molecular weight of 255.31 .

Scientific Research Applications

Synthesis of Spirocyclic Compounds

This compound serves as a precursor in the synthesis of spirocyclic compounds, which are crucial in the development of various biologically active molecules. The spirocyclic structure is a common motif in many natural products and pharmaceuticals due to its three-dimensional complexity and ability to interact with biological targets .

Development of Heterocyclic Compounds

It is used in the preparation of heterocyclic compounds, which are rings containing at least one atom other than carbon. These structures are significant in medicinal chemistry for creating compounds with diverse pharmacological activities .

Organic Synthesis Reactions

The compound participates in organic synthesis reactions involving N,N-dimethylformamide dimethyl acetal. These reactions can lead to the formation of isomeric condensation products, which have potential applications in creating new organic molecules .

Formation of Fused Spirocyclic Pyrazoles

When treated with hydrazine hydrate, it can lead to the formation of fused spirocyclic pyrazoles. Pyrazoles are an important class of organic compounds with various therapeutic properties, including anti-inflammatory, analgesic, and antipyretic activities .

Acylation Reactions

This compound can undergo acylation reactions at the NH nitrogen atom, which is a fundamental step in the modification of heterocyclic compounds to enhance their pharmacological properties .

Functionalization of Piperidine Ring

It can be used to obtain 8-unsubstituted amine dihydrochloride, which is of interest as a substrate for further functionalization. This can involve the replacement of hydrogen at the nitrogen atom in the piperidine ring, leading to a variety of derivatives with potential biological activities .

Research in Organic Chemistry

The tert-butyl group in the compound makes it a subject of interest in organic chemistry research, particularly in the study of tert-butyl-based protecting groups and their applications in synthesis and drug design .

Chemical Education and Methodology

Lastly, the compound’s reactions and transformations can be used as case studies in chemical education to illustrate key concepts in organic synthesis and reaction mechanisms .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray (P261), wash thoroughly after handling (P264), use only outdoors or in a well-ventilated area (P271), wear protective gloves/protective clothing/eye protection/face protection (P280), and more .

properties

IUPAC Name

tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H21N3O3/c1-11(2,3)18-10(17)15-6-4-12(5-7-15)8-9(16)13-14-12/h14H,4-8H2,1-3H3,(H,13,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMMISVGLPIEMJB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)NN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H21N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate

CAS RN

561314-42-9
Record name tert-butyl 3-oxo-1,2,8-triazaspiro[4.5]decane-8-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A solution of hydrazine monohydrate (5.28 mL, 108.8 mmol) in n-butanol (20 mL) was added dropwise to a solution of N-BOC-4-methoxycarbonyl-methylenepiperidine (1.39 g, 5.44 mmol) in n-butanol (120 mL) at rt. The mixture was stirred for 15 h at 120° C. and the mixture allowed to cool to rt. The solvent was removed by evaporation under reduced pressure, the residue partitioned between ethyl acetate and water and the organic layer dried over sodium sulphate, filtered and evaporated to dryness. Purification of the residue by silica gel column chromatography, eluting with a stepwise gradient of 3-6% methanol in dichloromethane, afforded the desired compound (0.88 g, 63 %) as white solid.
Quantity
5.28 mL
Type
reactant
Reaction Step One
Name
N-BOC-4-methoxycarbonyl-methylenepiperidine
Quantity
1.39 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Yield
63%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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